Cas no 26944-43-4 (2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanone
• CAS No: 26944-43-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD00461894
• CID: 250258
• PubChem ID: 2759733
• Update Time: 2025-04-19

2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanone
• 2'-Methoxy-2,2,2-trifluoroacetophenone
• Ethanone,2,2,2-trifluoro-1-(2-methoxyphenyl)-
• 2,2,2-trifluoro-1-(2-methoxyphenyl)ethan-1-one
• 2,2,2-trifluoro-2'-methoxyacetophenone
• AC1MC12Z
• AG-A-23123
• CTK7B0497
• o-Methoxy-trifluoracetophenon
• SureCN3990682
• trifluoromethyl o-methoxyphenyl ketone
• 2, 2, 2-trifluoro-1-(2-methoxyphenyl)ethanone
• MFCD00461894
• Ethanone, 2,2,2-trifluoro-1-(2-methoxyphenyl)-
• FT-0691299
• AS-42517
• EN300-1931816
• AMY18976
• AKOS012259557
• J-506717
• 26944-43-4
• Ethanone, 2,2,2-trifluoro-1-(2-methoxyphenyl)- (9CI)
• DTXSID20374891
• SCHEMBL3990682
• DB-329518

• MDL： MFCD00461894
• Inchi： 1S/C9H7F3O2/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12/h2-5H,1H3
• InChI Key： SKDHRHGYJIMXRJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1OC)=O)(F)F

Computed Properties

• Exact Mass: 204.03981
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.265
• Boiling Point: 212.3°Cat760mmHg
• Flash Point: 80.1°C
• Refractive Index: 1.45
• PSA: 26.3